Cas no 872319-73-8 (2-{(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylsulfanyl}benzoic acid)

• Product Name: 2-{(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylsulfanyl}benzoic acid
• CAS No: 872319-73-8
• MF: C₁₅H₁₂N₄O₂S
• MW: 312.346381187439
• CID: 3108510
• PubChem ID: 7130697
• Update Time: 2025-06-10

2-{(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylsulfanyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(1-phenyl-1H-tetrazol-5-yl)methyl]thio}benzoic acid
• 2-{(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylsulfanyl}benzoic acid
• CS-0234569
• Z99600494
• 872319-73-8
• EN300-14348
• 2-[(1-phenyltetrazol-5-yl)methylsulfanyl]benzoic Acid
• 2-{[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]sulfanyl}benzoic acid
• G21634
• 2-(((1-PHENYL-1H-TETRAZOL-5-YL)METHYL)THIO)BENZOIC ACID
• AKOS005203405

• Inchi： 1S/C15H12N4O2S/c20-15(21)12-8-4-5-9-13(12)22-10-14-16-17-18-19(14)11-6-2-1-3-7-11/h1-9H,10H2,(H,20,21)
• InChI Key： ZKMNYYRQCYUFRP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CC1=NN=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 312.06809681Da
• Monoisotopic Mass: 312.06809681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 106Ų

Additional information on 2-{(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylsulfanyl}benzoic acid

Introduction to 2-{(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylsulfanyl}benzoic acid (CAS No. 872319-73-8)

2-{(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylsulfanyl}benzoic acid, identified by its Chemical Abstracts Service (CAS) number 872319-73-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a sulfur-containing tetrazole moiety at the molecular structure. The unique combination of functional groups in this molecule imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular framework of 2-{(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylsulfanyl}benzoic acid consists of a benzoic acid core substituted with a methylsulfanyl group linked to a 1H-1,2,3,4-tetrazole ring. The phenyl group attached to the tetrazole ring introduces additional electronic and steric effects that can modulate the compound's reactivity and interaction with biological targets. This structural arrangement suggests potential applications in modulating enzyme activity, receptor binding, and other pharmacological mechanisms relevant to diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of this compound more accurately. Studies have indicated that the tetrazole moiety can serve as a key pharmacophore for interacting with biological targets such as kinases and proteases. Additionally, the sulfur atom in the methylsulfanyl group may enhance solubility and metabolic stability, which are critical factors for drug development.

In vitro studies have begun to explore the potential of 2-{(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylsulfanyl}benzoic acid as an inhibitor of specific enzymes implicated in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain tyrosine kinases associated with cancer cell proliferation. The presence of both the benzoic acid and tetrazole functional groups could contribute to its ability to disrupt aberrant signaling pathways by competing with natural substrates or modulating enzyme conformation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the tetrazole ring followed by functional group transformations at the benzoic acid moiety. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing costs and improving scalability for potential industrial applications.

From a medicinal chemistry perspective, the structural features of 2-{(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylsulfanyl}benzoic acid make it an attractive scaffold for designing novel therapeutic agents. The combination of a bioisosteric tetrazole ring with a polar methylsulfanyl group enhances its potential as a drug candidate by improving both lipophilicity and water solubility. This balance is crucial for achieving optimal pharmacokinetic profiles in vivo.

Current research is also exploring derivatives of this compound to optimize its biological activity and reduce potential side effects. By modifying substituents on the benzoic acid or tetrazole rings, chemists can fine-tune the compound's properties to improve target specificity and reduce off-target interactions. Such modifications are essential steps in translating preclinical findings into viable drug candidates for clinical trials.

The role of computational tools in drug discovery has been instrumental in identifying promising compounds like 2-{(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylsulfanyl}benzoic acid. High-throughput virtual screening (HTVS) has allowed researchers to evaluate thousands of compounds against biological targets rapidly. This approach has accelerated the identification of lead compounds that exhibit favorable binding affinities and selectivity profiles.

In conclusion,2-{(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylsulfanyl}benzoic acid (CAS No. 872319-73-8) represents a fascinating example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of functional groups positions it as a valuable tool for investigating disease mechanisms and developing new treatments. As research progresses，this compound is likely to play an increasingly important role in pharmaceutical development，particularly in areas where modulating enzyme activity or receptor interactions is critical for therapeutic intervention.